
Personal protective equipment for handling
MRS2279

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MRS2279

Cat. No.: B15571210 Get Quote

Essential Safety and Handling Guide for
MRS2279
This document provides immediate safety, operational, and disposal guidance for laboratory

personnel handling MRS2279, a selective P2Y1 receptor antagonist. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and build trust in laboratory safety practices.

I. Product Information and Quantitative Data
MRS2279 is a selective and high-affinity competitive antagonist for the P2Y1 receptor.[1][2] It is

intended for laboratory research use only.[1][3] While one supplier ships it as a non-hazardous

chemical, a full hazard assessment has not been provided, and therefore, it should be handled

with care, following standard laboratory safety procedures for bioactive small molecules.

Table 1: Chemical and Physical Properties of MRS2279
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Property Value Source

Chemical Name

(1R,2S)-4-[2-Chloro-6-

(methylamino)-9H-purin-9-

yl]-2-

(phosphonooxy)bicyclo[3.1.0]h

exane-1-methanol dihydrogen

phosphate ester diammonium

salt

[1]

Molecular Formula C13H18ClN5O8P2.2NH3 [1][3]

Molecular Weight 503.78 g/mol [1][3]

CAS Number 2387505-47-5 [1][3]

Appearance Solid powder [4]

Purity ≥98% (HPLC) [1][3]

Solubility
Soluble to 100 mM in water;

Soluble in DMSO
[3][4]

Storage Store at -20°C [1][3]

Table 2: Pharmacological Data for MRS2279

Parameter Value Species Assay Source

Ki 2.5 nM -
P2Y1 Receptor

Binding
[1][2]

IC50 51.6 nM -
P2Y1 Receptor

Antagonism
[1][2]

pKB 8.05 Human

ADP-induced

platelet

aggregation

[1][2]

II. Operational Plan: Safe Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b15571210?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section provides a step-by-step guide for the safe handling of MRS2279 from receipt to

preparation of solutions.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Store the container in a designated, well-ventilated, and secure location at -20°C as

recommended.[1][3]

Keep the container tightly sealed.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling MRS2279. This creates a barrier between you

and the chemical.[5]

Lab Coat: A clean, buttoned lab coat that covers the arms should be worn.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[6] Inspect gloves for any

tears or holes before use. Change gloves immediately if they become contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required to

protect from splashes and aerosols.[6]

Respiratory Protection: For handling small quantities of the powder, a standard fume hood

should provide adequate ventilation. If weighing larger quantities outside of a fume hood or if

there is a risk of generating dust, a respirator (e.g., N95) may be necessary.[7]

3. Weighing and Solution Preparation:

Conduct all weighing and solution preparation in a certified chemical fume hood to minimize

inhalation exposure.

Before handling, ensure the work area is clean and uncluttered.
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Use a dedicated spatula and weighing paper for MRS2279.

Handle the powder gently to avoid creating dust.

For preparing stock solutions, slowly add the solvent (e.g., water or DMSO) to the vial

containing the pre-weighed compound.

Ensure the container is securely capped before vortexing or sonicating to dissolve the

compound.

Clearly label all solutions with the chemical name, concentration, solvent, date of

preparation, and your initials.

4. Spills and Decontamination:

In case of a small spill, alert others in the vicinity.

Wearing your PPE, gently cover the spill with an absorbent material.

Clean the area with an appropriate solvent (e.g., water for aqueous solutions) and then

decontaminate with a suitable laboratory cleaner.

Collect all contaminated materials in a sealed bag for proper disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

III. Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

1. Waste Identification and Segregation:

Although MRS2279 may be shipped as non-hazardous, it is prudent to treat all research

chemicals as potentially hazardous unless a formal hazard assessment has been conducted.

Segregate MRS2279 waste from other waste streams. Do not mix it with non-hazardous

waste.[2]
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2. Solid Waste Disposal:

Contaminated solid waste, including empty vials, weighing paper, used gloves, and

absorbent materials from spills, should be collected in a clearly labeled, sealed plastic bag or

container.

Dispose of this container through your institution's chemical waste management program.

3. Liquid Waste Disposal:

Unused or waste solutions of MRS2279 should be collected in a designated, sealed, and

properly labeled waste container.

The label should clearly state "Aqueous Waste with MRS2279" or "DMSO Waste with

MRS2279" and include the approximate concentration.

Do not pour MRS2279 solutions down the drain unless specifically permitted by your

institution's environmental health and safety (EHS) office.[1][3]

Follow your institution's guidelines for the disposal of chemical liquid waste.

IV. Experimental Protocols
MRS2279 is a potent inhibitor of ADP-induced platelet aggregation.[1][2] The following is a

generalized protocol for an in vitro platelet aggregation assay, a key experiment for

characterizing P2Y1 antagonists.

Protocol: ADP-Induced Platelet Aggregation Assay

Objective: To measure the inhibitory effect of MRS2279 on platelet aggregation induced by

ADP.

Materials:

Freshly drawn human venous blood (in sodium citrate)

MRS2279
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Adenosine diphosphate (ADP)

Phosphate-buffered saline (PBS)

Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

Platelet aggregometer

Procedure:

Preparation of Platelet-Rich and Platelet-Poor Plasma:

Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature

to obtain PRP.

Transfer the PRP to a new tube.

Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 20 minutes to obtain

PPP. The PPP will be used to set the 100% aggregation baseline.

Assay Setup:

Adjust the platelet count in the PRP with PPP if necessary.

Place a small volume of PRP in a cuvette with a stir bar and allow it to equilibrate at 37°C

in the aggregometer.

Inhibition with MRS2279:

Add different concentrations of MRS2279 (or vehicle control) to the PRP and incubate for

a specified time (e.g., 2-5 minutes).

Induction of Aggregation:

Add a specific concentration of ADP to the cuvette to induce platelet aggregation.

Data Acquisition:
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Record the change in light transmission for 5-10 minutes. As platelets aggregate, the

turbidity of the solution decreases, and light transmission increases.

Analysis:

Calculate the percentage of aggregation inhibition for each concentration of MRS2279
compared to the vehicle control.

Determine the IC50 value of MRS2279 from the concentration-response curve.

V. Mandatory Visualizations
The following diagrams illustrate the P2Y1 signaling pathway and a general workflow for

handling MRS2279.
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Caption: P2Y1 Receptor Signaling Pathway and Point of Inhibition by MRS2279.
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Caption: Step-by-step workflow for the safe handling and disposal of MRS2279.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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